(E)-3-(4-methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C20H18N2O2S/c1-14-19(25-20(22-14)15-6-4-3-5-7-15)18(23)12-13-21-16-8-10-17(24-2)11-9-16/h3-13,21H,1-2H3/b13-12+
• InChI Key: IJAWDUQZICHAMQ-OUKQBFOZSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)C=CNC3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)/C=C/NC3=CC=C(C=C3)OC
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol
• CAS No.: 1164514-31-1

Description

(E)-3-(4-methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one is a useful research compound. Its molecular formula is C20H18N2O2S and its molecular weight is 350.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The compound has been explored as a precursor in the synthesis of complex molecules and heterocycles, which are crucial in medicinal chemistry and materials science. For instance, a study demonstrated the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors, including compounds structurally related to "(E)-3-(4-methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one". These processes involve cyclocondensation reactions, showcasing the compound's utility in constructing pharmacologically relevant heterocycles (Mahesha et al., 2021).

Molecular Docking and Quantum Chemical Calculations

The compound's analogs have been subjected to molecular docking and quantum chemical calculations to predict their biological effects and interaction with proteins. This approach helps in understanding the compound's potential as a bioactive molecule and its interaction mechanism at the molecular level. For example, research involving molecular structure analysis and spectroscopic data of related molecules emphasizes the role of such compounds in drug discovery and development processes (Viji et al., 2020).

Antimicrobial Activity

Research has also delved into the antimicrobial properties of thiazole derivatives, including molecules similar to "this compound". These studies have identified several compounds with potent activity against a range of bacteria and fungi, highlighting the potential of such molecules in developing new antimicrobial agents. The synthesis of these compounds and their evaluation against various microorganisms underscore the importance of thiazole derivatives in addressing the need for novel antimicrobial drugs (Liaras et al., 2011).